![molecular formula C23H30N2O B5968733 1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide](/img/structure/B5968733.png)
1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide, also known as BDPEP, is a chemical compound that belongs to the piperidine class of compounds. It is a potent and selective inhibitor of the dopamine transporter, which makes it an important tool for studying the function of this transporter in the brain.
Mechanism of Action
1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide acts as a competitive inhibitor of the dopamine transporter, which means that it binds to the same site on the transporter as dopamine and prevents its uptake into the presynaptic neuron. This leads to an increase in extracellular dopamine levels, which can have various effects on the brain depending on the location and concentration of dopamine release.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the brain, including increased dopamine release, altered dopamine receptor signaling, and changes in synaptic plasticity. These effects have been linked to improvements in cognitive function, motor control, and mood regulation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide in lab experiments is its high potency and selectivity for the dopamine transporter, which allows for precise manipulation of dopamine levels in the brain. However, one limitation is that this compound is not very water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research involving 1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide, including:
1. Investigating the effects of this compound on other neurotransmitter systems, such as serotonin and norepinephrine.
2. Developing more water-soluble derivatives of this compound that can be administered more easily in experimental settings.
3. Studying the long-term effects of this compound on brain function and behavior.
4. Using this compound in combination with other drugs to investigate their synergistic effects on brain function.
5. Examining the potential therapeutic applications of this compound in neurological disorders such as Parkinson's disease, schizophrenia, and addiction.
In conclusion, this compound is a potent and selective inhibitor of the dopamine transporter that has been widely used in scientific research to study the function of this transporter in the brain. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it an important tool for investigating various neurological disorders and developing new treatments for these conditions.
Synthesis Methods
1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide can be synthesized using a variety of methods, but the most common one involves the reaction of 1-benzyl-4-piperidone with 1-(3,4-dimethylphenyl)ethylamine in the presence of acetic anhydride and triethylamine. The resulting product is then purified using chromatography techniques.
Scientific Research Applications
1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]-4-piperidinecarboxamide has been widely used in scientific research to study the function of the dopamine transporter in the brain. It has been shown to be a potent and selective inhibitor of the dopamine transporter, which makes it an important tool for investigating the role of this transporter in various neurological disorders, such as Parkinson's disease, schizophrenia, and addiction.
Properties
IUPAC Name |
1-benzyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O/c1-17-9-10-22(15-18(17)2)19(3)24-23(26)21-11-13-25(14-12-21)16-20-7-5-4-6-8-20/h4-10,15,19,21H,11-14,16H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMHAIMJZKOQHTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(C)NC(=O)C2CCN(CC2)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.